Cas no 4070-51-3 (Ethylene glycol bromoacetate)
Ethylene glycol bromoacetate structure
Product Name:Ethylene glycol bromoacetate
CAS No:4070-51-3
MF:C4H9BrO4
MW:201.015861272812
CID:926069
PubChem ID:57349785
Update Time:2025-04-19
Ethylene glycol bromoacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethylene glycol bromoacetate
- 2-bromoacetic acid,ethane-1,2-diol
- SCHEMBL11213538
- 4070-51-3
- Bromoacetic acid--ethane-1,2-diol (1/1)
- DTXSID80721963
-
- Inchi: 1S/C2H3BrO2.C2H6O2/c3-1-2(4)5;3-1-2-4/h1H2,(H,4,5);3-4H,1-2H2
- InChI Key: ZOEZCLXSVVWRPH-UHFFFAOYSA-N
- SMILES: BrCC(=O)O.OCCO
Computed Properties
- Exact Mass: 181.95781
- Monoisotopic Mass: 199.96842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 48.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 46.53
Ethylene glycol bromoacetate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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